Cas no 73231-72-8 (2-{[3-(acetyloxy)propanoyl]oxy}-N,N,N-trimethylethanaminium iodide)
73231-72-8 structure
Product Name:2-{[3-(acetyloxy)propanoyl]oxy}-N,N,N-trimethylethanaminium iodide
CAS No:73231-72-8
MF:C10H20INO4
MW:345.174575805664
CID:1760021
PubChem ID:51771
Update Time:2025-04-21
2-{[3-(acetyloxy)propanoyl]oxy}-N,N,N-trimethylethanaminium iodide Chemical and Physical Properties
Names and Identifiers
-
- 2-{[3-(acetyloxy)propanoyl]oxy}-N,N,N-trimethylethanaminium iodide
- 2-(3-acetyloxypropanoyloxy)ethyl-trimethylazanium,iodide
- DTXSID20993960
- 2-(3-(Acetyloxy)-1-oxopropoxy)-N,N,N-trimethylethanaminium iodide
- ETHANAMINIUM, 2-(3-(ACETYLOXY)-1-OXOPROPOXY)-N,N,N-TRIMETHYL-, IODIDE
- 73231-72-8
- 2-{[3-(Acetyloxy)propanoyl]oxy}-N,N,N-trimethylethan-1-aminium iodide
-
- Inchi: 1S/C10H20NO4.HI/c1-9(12)14-7-5-10(13)15-8-6-11(2,3)4;/h5-8H2,1-4H3;1H/q+1;/p-1
- InChI Key: UCESETDRFURSGR-UHFFFAOYSA-M
- SMILES: [I-].O(C(CCOC(C)=O)=O)CC[N+](C)(C)C
Computed Properties
- Exact Mass: 345.04371g/mol
- Monoisotopic Mass: 345.04371g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 220
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
2-{[3-(acetyloxy)propanoyl]oxy}-N,N,N-trimethylethanaminium iodide Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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